Cas no 14793-39-6 (Aziridine,1,1',1''-phosphinothioylidynetris[2,2-dimethyl- (9CI))
14793-39-6 structure
Product Name:Aziridine,1,1',1''-phosphinothioylidynetris[2,2-dimethyl- (9CI)
CAS No:14793-39-6
MF:C12H24N3PS
MW:273.377821922302
CID:200547
PubChem ID:268582
Update Time:2025-04-19
Aziridine,1,1',1''-phosphinothioylidynetris[2,2-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- tris(2,2-dimethylaziridin-1-yl)-sulfanylidene-λ<sup>5</sup>-phosphane
- 1,1',1''-phosphorothioyltris(2,2-dimethylaziridine)
- AC1L6KKS
- AC1Q7FHY
- AG-J-32684
- AR-1B3793
- CTK4C5629
- KST-1B0554
- NSC108881
- Thio-TEPA 132
- DTXSID10296336
- Phosphine sulfide,2-dimethyl-1-aziridinyl)-
- NSC-108881
- 1-[bis(2,2-dimethyl-1-aziridinyl)phosphorothioyl]-2,2-dimethylaziridine
- 14793-39-6
- SCHEMBL21906315
- AKOS024406434
- Aziridine,1,1',1''-phosphinothioylidynetris[2,2-dimethyl- (9CI)
-
- Inchi: 1S/C12H24N3PS/c1-10(2)7-13(10)16(17,14-8-11(14,3)4)15-9-12(15,5)6/h7-9H2,1-6H3
- InChI Key: UFRNRTFRYJYVKR-UHFFFAOYSA-N
- SMILES: S=P(N1CC1(C)C)(N1CC1(C)C)N1CC1(C)C
Computed Properties
- Exact Mass: 273.14312
- Monoisotopic Mass: 273.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 311.2°C at 760 mmHg
- Flash Point: 142°C
- Refractive Index: 1.597
- PSA: 9.03
- LogP: 2.95780
Aziridine,1,1',1''-phosphinothioylidynetris[2,2-dimethyl- (9CI) Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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